Cas no 85304-04-7 (Benzoic acid, 2,5-dimethyl-, hydrazide)

• Product name: Benzoic acid, 2,5-dimethyl-, hydrazide
• CAS No: 85304-04-7
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1836418
• PubChem ID: 13157630

Benzoic acid, 2,5-dimethyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-dimethyl-, hydrazide
• 2,5-Dimethylbenzoic acid hydrazide
• SCHEMBL13407497
• 85304-04-7
• DTXSID601297646
• AKOS000165798
• DA-02262

• Inchi： InChI=1S/C9H12N2O/c1-6-3-4-7(2)8(5-6)9(12)11-10/h3-5H,10H2,1-2H3,(H,11,12)
• InChI Key： QYQCBFCXHDJPPK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)C(=O)NN

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives